4-(chlorosulfonyl)-2,6-difluorobenzoic acid
Description
4-(chlorosulfonyl)-2,6-difluorobenzoic acid is a chemical reagent used in catalyzing living radical polymerizations. It is also used in the preparation of polymer-bound transfer hydrogenation catalysts and 4-(carboxymethyl-sulfamoyl)-benzoyladenosine .
Synthesis Analysis
The synthesis of 4-(chlorosulfonyl)-2,6-difluorobenzoic acid involves heating a mixture to 40°C for 2 hours. The reaction mixture is then poured into ice water, filtered, and dried to afford the product .Molecular Structure Analysis
The molecular formula of 4-(chlorosulfonyl)-2,6-difluorobenzoic acid is C7H5ClO4S. It has an average mass of 220.630 Da and a monoisotopic mass of 219.959702 Da .Chemical Reactions Analysis
4-(chlorosulfonyl)-2,6-difluorobenzoic acid reacts with water to liberate toxic gas. It is water-reactive and produces flammable gases on contact with water .Physical And Chemical Properties Analysis
4-(chlorosulfonyl)-2,6-difluorobenzoic acid is a solid with a melting point of 233-235 °C (lit.) . It has a SMILES string of OC(=O)c1ccc(cc1)S(Cl)(=O)=O .Mechanism of Action
The mechanism of action of 4-(chlorosulfonyl)-2,6-difluorobenzoic acid involves the reaction of benzene with chlorosulfonic acid to produce benzenesulfonic acid and HCl. The chloride acts as a leaving group, not the OH. The benzenesulfonic acid then reacts with a second equivalent of chlorosulfonic acid to produce benzenesulfonyl chloride .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-(chlorosulfonyl)-2,6-difluorobenzoic acid can be achieved through a multi-step process involving the introduction of the chlorosulfonyl group onto a precursor molecule, followed by fluorination and carboxylation reactions.", "Starting Materials": [ "2,6-difluorobenzoic acid", "sulfonyl chloride", "phosphorus pentachloride", "sodium hydroxide", "sodium bicarbonate", "sodium chloride", "sodium carbonate", "hydrochloric acid", "water", "organic solvents (e.g. dichloromethane, diethyl ether)" ], "Reaction": [ "2,6-difluorobenzoic acid is reacted with sulfonyl chloride and phosphorus pentachloride in anhydrous conditions to form 4-chlorosulfonyl-2,6-difluorobenzoic acid.", "The resulting intermediate is then fluorinated using a fluorinating agent such as hydrogen fluoride or a fluorinating reagent like diethylaminosulfur trifluoride (DAST) to yield 4-chlorosulfonyl-2,6-difluoro-4-fluorobenzoic acid.", "The final step involves the carboxylation of the intermediate using a base such as sodium hydroxide or sodium bicarbonate in the presence of a suitable solvent to form 4-(chlorosulfonyl)-2,6-difluorobenzoic acid.", "The product is then purified using techniques such as recrystallization or column chromatography." ] } | |
CAS RN |
2172475-04-4 |
Product Name |
4-(chlorosulfonyl)-2,6-difluorobenzoic acid |
Molecular Formula |
C7H3ClF2O4S |
Molecular Weight |
256.6 |
Purity |
95 |
Origin of Product |
United States |
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